Cas no 55699-85-9 (2,3-Bis(methylthio)-1,4-naphthalenedione)

• Product Name: 2,3-Bis(methylthio)-1,4-naphthalenedione
• CAS No: 55699-85-9
• MF: C₁₂H₁₀O₂S₂
• MW: 250.336600780487
• CID: 377600
• PubChem ID: 351827
• Update Time: 2025-04-19

2,3-Bis(methylthio)-1,4-naphthalenedione Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,3-bis(methylthio)-
• 2,3-Bis(methylthio)-1,4-naphthalenedione
• 2,3-bis(methylsulfanyl)naphthalene-1,4-dione
• AKOS015852528
• DTXSID70326067
• NSC-523486
• FT-0677484
• SCHEMBL1287111
• 55699-85-9
• BB 0216399
• 2,3-Bis(methylthio)naphthalene-1,4-dione
• NSC 523486
• 2,3-bis(methylsulfanyl)naphthoquinone
• NSC523486
• CHEMBL4452484
• BDBM50504361

• MDL： MFCD00666937
• Inchi： 1S/C12H10O2S2/c1-15-11-9(13)7-5-3-4-6-8(7)10(14)12(11)16-2/h3-6H,1-2H3
• InChI Key： YNEAIJHYQCGCSC-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C2C=CC=CC=2C1=O)=O)SC

Computed Properties

• Exact Mass: 250.01200
• Monoisotopic Mass: 250.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 369.4ºC at 760 mmHg
• Flash Point: 160.1ºC
• Refractive Index: 1.66
• PSA: 84.74000
• LogP: 3.00320

2,3-Bis(methylthio)-1,4-naphthalenedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)